Cas no 5963-77-9 (2-Pentynoic Acid)

• Product Name: 2-Pentynoic Acid
• CAS No: 5963-77-9
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD00014370
• CID: 385688
• PubChem ID: 324379
• Update Time: 2025-04-19

2-Pentynoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoicacid
• pent-2-ynoic acid
• 2-butynoic acid
• Aethylpropiolsaeure
• Ethylpropiolicacid
• Pent-2-insaeure
• SY152565
• 5963-77-9
• MFCD00014370
• FT-0691828
• Pentynoic acid
• 2-Pentynoic acid, 97%
• NSC289567
• MINRDQDGBLQBGD-UHFFFAOYSA-N
• Z1205493735
• BCP30555
• D84135
• DTXSID70314888
• AS-56922
• 2-PENTYNOIC ACID
• AKOS006376608
• A869160
• pent-2-ynoicacid
• CS-W013726
• EN300-140007
• Ethylacetylene carboxylic acid;Ethylpropiolic Acid
• NSC-289567
• 2-Pentynoic Acid

• MDL： MFCD00014370
• Inchi： 1S/C5H6O2/c1-2-3-4-5(6)7/h2H2,1H3,(H,6,7)
• InChI Key： MINRDQDGBLQBGD-UHFFFAOYSA-N
• SMILES： OC(C#CCC)=O

Computed Properties

• Exact Mass: 98.03680
• Monoisotopic Mass: 98.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.1133 (rough estimate)
• Melting Point: 47-53 °C
• Boiling Point: 125°C 30mm
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: 1.4619
• PSA: 37.30000
• LogP: 0.48440

2-Pentynoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 3261
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R34; R36/37/38; R22